Cas no 887581-88-6 ((6-chloro-1H-indol-3-yl)methanamine)

(6-Chloro-1H-indol-3-yl)methanamine is a versatile indole derivative featuring a chloro substituent at the 6-position and an aminomethyl group at the 3-position of the indole core. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The chloro group enhances electrophilic reactivity, enabling selective functionalization, while the primary amine moiety offers a handle for further derivatization via amidation, reductive amination, or other coupling reactions. Its rigid indole scaffold contributes to binding affinity in medicinal chemistry applications, making it useful for targeting serotonin-related pathways. The compound is typically handled under inert conditions due to the reactivity of the amine group.

(6-chloro-1H-indol-3-yl)methanamine structure

887581-88-6 structure

Product Name:(6-chloro-1H-indol-3-yl)methanamine

CAS No:887581-88-6

MF:C₉H₉ClN₂

MW:180.634160757065

MDL:MFCD06657112

CID:713311

PubChem ID:28806277

Update Time:2025-06-07

(6-chloro-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-3-methanamine,6-chloro-
- (6-chloro-1H-indol-3-yl)methanamine
- 6-chloro-1H-indol-3-methylamine
- 1-(6-Chloro-1H-indol-3-yl)methanamine
- AKOS006294846
- EN300-818830
- MFCD06657112
- 3-(Aminomethyl)-6-chloroindole
- SY035488
- 887581-88-6
- SCHEMBL3280241
- DTXSID10651648
- PS-18510
- E80023
- DB-359351
- MDL： MFCD06657112
- Inchi： 1S/C9H9ClN2/c10-7-1-2-8-6(4-11)5-12-9(8)3-7/h1-3,5,12H,4,11H2
- InChI Key： NQOGRCNBNZOBAV-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)NC=C2CN

Computed Properties

Exact Mass: 180.0454260g/mol
Monoisotopic Mass: 180.0454260g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5
Topological Polar Surface Area: 41.8Å²

(6-chloro-1H-indol-3-yl)methanamine Pricemore >>

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